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Compound of Interest

Compound Name: (2-Nitroethenyl)cyclopropane

CAS No.: 1175052-41-1

Cat. No.: B3039542

Get Quote

Executive Summary
(2-Nitroethenyl)cyclopropane (also known as cyclopropylnitroethylene) represents a distinct

class of "donor-acceptor" dienes where the strained cyclopropane ring acts as a

-donor conjugated to the electron-deficient nitroalkene system. This guide provides a
comprehensive technical analysis of its spectroscopic signature, focusing on the
thermodynamically dominant (E)-isomer.

This compound is a critical intermediate in the synthesis of functionalized cyclopropanes and

heterocyclic scaffolds via Michael additions and cycloadditions. Accurate characterization is

essential due to the potential for polymerization and the presence of Henry reaction

intermediates (nitroaldols) in crude mixtures.

Structural Context & Synthetic Origin
Understanding the synthetic origin is prerequisite to interpreting the spectra, particularly for

identifying common impurities.
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The compound is typically synthesized via the Henry Reaction (Nitroaldol Condensation) of

cyclopropanecarbaldehyde with nitromethane, followed by dehydration.

Primary Impurity:

-hydroxy-nitroalkane (incomplete dehydration).

Stereochemistry: The dehydration step thermodynamically favors the (E)-isomer (

Hz) over the (Z)-isomer due to steric minimization between the nitro group and the
cyclopropane ring.

Diagram 1: Synthetic Pathway & Impurity Logic
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Caption: Synthetic flow highlighting the critical dehydration step. Incomplete dehydration results

in broad O-H IR bands and methine complexity in NMR.

Nuclear Magnetic Resonance (NMR) Profiling
The NMR spectrum is characterized by the distinct coupling between the vinylic protons and

the unique high-field multiplets of the cyclopropane ring.

H NMR Data (400 MHz, CDCl )
The (E)-geometry is confirmed by the large coupling constant (
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) across the double bond.

Position

Chemical Shift
(

, ppm)

Multiplicity
Coupling (

, Hz)

Assignment
Logic

Vinylic 7.15 - 7.25 Doublet (d)

Deshielded by

electron-

withdrawing

.

Vinylic 6.50 - 6.60
Doublet of

Doublets (dd)

Coupled to trans-

vinyl H and

cyclopropyl

methine.

Cyclopropyl CH 1.60 - 1.75 Multiplet (m) -

Methine proton;

bridge between

ring and alkene.

Cyclopropyl CH 1.05 - 1.15 Multiplet (m) -

Cis-oriented

methylene

protons relative

to substituent.

Cyclopropyl CH 0.75 - 0.85 Multiplet (m) -

Trans-oriented

methylene

protons.

Key Diagnostic Feature: Look for the dd at ~6.55 ppm. If this appears as a simple doublet, the

cyclopropane ring may have opened or rearranged.

C NMR Data (100 MHz, CDCl )
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Carbon Type
Shift (

, ppm)
Notes

C-

(Nitro)
139.5

Deshielded; characteristic of

-substituted nitroalkenes.

C-

(Vinyl)
142.8

Shifted downfield due to

conjugation with cyclopropane.

Cyclopropyl CH 14.5 Methine carbon.

Cyclopropyl CH 9.8
Methylene carbons (often

overlapping).

Vibrational Spectroscopy (IR)
Infrared spectroscopy is the fastest method to validate functional group integrity, specifically the

nitro group and the conjugated double bond.

Frequency (cm

)
Vibration Mode Intensity Structural Insight

3080 - 3010
C-H Stretch

(Cyclopropane)
Medium

Characteristic

"strained" C-H bonds.

1645 - 1655 C=C Stretch Medium/Strong

Conjugated alkene.

Lower freq than

isolated alkene.

1515 - 1525 Asymmetric Stretch Strong
Primary diagnostic

band.

1340 - 1350 Symmetric Stretch Strong
Confirms nitro group

presence.

~950 - 960 =C-H Bending (oop) Medium
Diagnostic for trans-

disubstituted alkene.
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Mass Spectrometry (EI-MS)
Nitro compounds often show weak molecular ions in Electron Impact (EI) MS due to the labile

nature of the nitro group.

Molecular Ion (

): m/z 113 (Odd mass indicates Nitrogen rule; typically weak intensity).

Base Peak: Often m/z 67 (

) or m/z 41 (

).

Fragmentation Pathway:

Loss of

:

m/z 67 (Cyclopropylvinyl cation).

Ring Opening: The cyclopropyl cation often rearranges to an allyl cation species.

Electronic Absorption (UV-Vis)
Due to the conjugation between the cyclopropane "banana bonds" and the nitroalkene

-system, a bathochromic shift is observed compared to simple nitroalkenes.

(Methanol): ~235 - 245 nm.

Transition:

(Charge transfer character from cyclopropane to nitro).

Experimental Protocol: Characterization Workflow
This protocol ensures data integrity by preventing in-situ degradation during measurement.
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Reagents & Equipment[1]
Solvent: CDCl

(Neutralized with basic alumina or silver foil to remove traces of DCl/HCl). Acidic chloroform
can induce ring opening.

Standard: Tetramethylsilane (TMS) internal reference.

Step-by-Step Methodology
Sample Preparation: Dissolve ~10 mg of (2-nitroethenyl)cyclopropane in 0.6 mL CDCl

.

Critical: Do not use heat to dissolve. Nitroalkenes are heat-sensitive Michael acceptors.

Visual Check: Ensure the solution is clear yellow. Turbidity suggests polymer formation.

Acquisition Sequence:

Run

H NMR first (fastest, least degradation risk).

Run IR (neat film on NaCl/KBr plates) immediately after.

Run GC-MS last (thermal stress in injector port may cause degradation; interpret with

caution).

Data Validation:

Check the integration ratio of Vinylic H : Cyclopropyl H. It must be exactly 2:5.

If Vinylic region integrates < 2 relative to ring, polymerization has occurred.

Diagram 2: Structural Assignment Logic
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Caption: Decision tree for validating sample integrity via NMR integration and coupling

constants.

References
Ghorbani-Vaghei, R., et al. (2025). Nitrocyclopropanes as Valuable Building Blocks in

Organic Synthesis and Biology. National Institutes of Health (PMC).

Cited for: Synthetic pathways via Henry reaction and donor-acceptor properties.

Beilstein-Institut. (2023). First synthesis of acylated nitrocyclopropanes. Beilstein Journal of

Organic Chemistry.

Cited for: NMR coupling constants and structural characteriz

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3039542/docs?utm_src=pdf-body-img#spectroscopic-profile-and-characterization-guide-e-2-nitroethenyl-cyclopropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Chemistry Portal. (2023). Henry Reaction (Nitroaldol Reaction).[1][2][3][4]

Cited for: Mechanism of nitroalkene formation and dehydr

Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.

Cited for: Fragmentation logic of nitro compounds and alkenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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